Cas no 1697049-50-5 (5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole)

• Product Name: 5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole
• CAS No: 1697049-50-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD30499915
• CID: 5151916
• PubChem ID: 106701667
• Update Time: 2025-10-30

5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopentane-1,3'-[3H]indole], 1',2'-dihydro-5'-nitro-
• 5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole

• MDL： MFCD30499915
• Inchi： 1S/C12H14N2O2/c15-14(16)9-3-4-11-10(7-9)12(8-13-11)5-1-2-6-12/h3-4,7,13H,1-2,5-6,8H2
• InChI Key： RQJIEBXOJJQQTL-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC1)C=CC([N+]([O-])=O)=C3)CCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole

Introduction to 5'-Nitro-1',2'-Dihydrospirocyclopentane-1,3'-Indole (CAS No. 1697049-50-5)

5'-Nitro-1',2'-dihydrospirocyclopentane-1,3'-indole (CAS No. 1697049-50-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a unique structural feature where two rings share a single atom. The presence of the nitro group and the spirocyclic framework endows this molecule with a range of interesting chemical and biological properties.

The synthesis of 5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole has been a subject of extensive study due to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies have enabled chemists to efficiently produce this compound with high purity and yield. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be highly effective in constructing the spirocyclic core and introducing the nitro substituent.

In terms of its biological activity, 5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. Additionally, preliminary studies have indicated that it may have antitumor activity, particularly against certain types of cancer cells.

The mechanism of action of 5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole is not yet fully understood, but it is believed to involve multiple pathways. One hypothesis suggests that the nitro group plays a crucial role in modulating the activity of specific enzymes and receptors involved in inflammation and pain signaling. Another line of research focuses on its potential to induce apoptosis in cancer cells through the disruption of cellular signaling pathways.

To further elucidate the therapeutic potential of 5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole, several clinical trials are currently underway. These trials aim to evaluate its safety, efficacy, and pharmacokinetic properties in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully assess its long-term safety and effectiveness.

Beyond its potential as a therapeutic agent, 5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole also holds promise as a tool for chemical biology research. Its unique structure and functional groups make it an excellent candidate for probing specific biological processes and pathways. For instance, it can be used as a probe to study the role of nitro groups in protein-ligand interactions or as a scaffold for developing new bioactive molecules.

In conclusion, 5'-nitro-1',2'-dihydrospirocyclopentane-1,3'-indole (CAS No. 1697049-50-5) is a fascinating compound with a wide range of potential applications in medicine and chemical biology. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for its development as a novel therapeutic agent or research tool. As more data becomes available from clinical trials and further studies, the full extent of its utility will become clearer.